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Compound of Interest

Compound Name: Phosphorus trifluoride

Cat. No.: B081247

For Immediate Reference: Phosphorus trifluoride (PF3) is a colorless, odorless, and highly
toxic compressed gas that is fatal if inhaled and causes severe skin and eye burns.[1][2][3] It is
crucial for all laboratory personnel, from seasoned researchers to drug development
professionals, to adhere to stringent safety protocols to mitigate the significant risks associated
with this compound.

This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to ensure the safe handling of phosphorus trifluoride in a
laboratory setting.

Hazard Summary

Phosphorus trifluoride presents severe health risks upon exposure. It is corrosive and can
cause significant damage to the skin, eyes, and respiratory system.[1][4] The gas reacts with
moisture, including in the respiratory tract, to form corrosive byproducts like hydrofluoric acid.[5]
[6] Its toxicity is also due to its ability to bind with iron in blood hemoglobin, similar to carbon
monoxide.[7]
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Hazard Type

Description

Citations

Acute Toxicity (Inhalation)

Fatal if inhaled. Inhalation can
cause coughing, choking,
dizziness, and may lead to
pulmonary edema, a medical

emergency.

[1](21[5]

Skin Corrosion/Irritation

Causes severe skin burns and
irritation. Contact with the

liquid gas can cause frostbite.

[1](2]

Eye Damage/Irritation

Causes serious eye damage

and potential burns.

[1](2]

Reactivity

Reacts with water and
moisture, potentially releasing
toxic and corrosive fumes like

hydrogen fluoride.

[5]i8]

Operational Plan: Safe Handling and Storage

Handling phosphorus trifluoride requires a controlled environment and strict adherence to

established procedures.

Engineering Controls

» Ventilation: Always handle phosphorus trifluoride in a well-ventilated area, preferably

within a certified chemical fume hood or a gas cabinet.[6][9][10] Systems should be under

negative pressure and regularly checked for leaks.[2]

o Gas Detection: Alarm detectors should be installed in areas where toxic gases like PF3 may

be released.[2]

o Materials: Use dry, inert gas purging for lines and equipment before introducing PF3.[6]

Ensure all components (fittings, seals, regulators) are compatible with fluorinated gases to

prevent corrosion and leaks.[5][6]
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Standard Operating Procedures

Preparation: Before handling, ensure all necessary PPE is inspected and properly fitted.[9]
The work area must be clear of incompatible materials such as moisture, acids, and
oxidizing agents.[3][6]

Cylinder Handling: Protect gas cylinders from physical damage; do not drag, roll, or drop
them.[5] Cylinders must be firmly secured in an upright position.[5] Use a "first in-first out"
inventory system.[5]

Process Connection: When making or breaking process connections, wear chemically
resistant gloves and a face shield in addition to safety goggles.[2] Use non-sparking tools to
prevent ignition sources.[9][10]

Storage: Store PF3 cylinders in a cool, dry, well-ventilated area away from heavily trafficked
areas and emergency exits.[5][9] Keep storage temperatures below 52°C (125°F).[5] The
storage area should be clearly marked, and cylinders should be stored locked up.[1][9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for anyone working with phosphorus trifluoride.
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PPE Category Specifications Citations

A full-face respirator is required
if exposure limits are exceeded
or in case of inadequate
ventilation.[1][9] For
Respiratory Protection emergencies or non-routine
tasks like line breaking, a
positive-pressure, self-
contained breathing apparatus
(SCBA) is mandatory.[2][5]

Tightly fitting safety goggles
Eye and Face Protection and a face shield are required.

(2118l

Wear flame-resistant and
impervious clothing, such as a
) ] lab coat or coveralls.[2][9]
Skin and Body Protection ] ]
Encapsulating vapor-protective
clothing may be necessary for

emergency response.[5]

Wear chemically impermeable
Hand Protection gloves.[9][10] Gloves must be

inspected before each use.[9]

Safety shoes are
Foot Protection recommended when handling

cylinders.[2]

Occupational Exposure Limits

Organization Limit Citations
ACGIH TLV TWA: 2.5 mg/m3 (as F) [1][11]
OSHA PEL TWA: 2.5 mg/m3 (as F) [1][11]
NIOSH IDLH 250 mg/m? (as F) [1][11]
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Emergency and First Aid Plan

Immediate and decisive action is critical in the event of an exposure or leak. Specific treatment
IS urgent.[9]

EXxposure Response

e Inhalation: This is a life-threatening emergency. PROMPT MEDICAL ATTENTION IS
MANDATORY.[5]

o

Rescue personnel must wear SCBA.[5]

[¢]

Move the victim to fresh air immediately.[9][10]

[¢]

If breathing is difficult, administer oxygen.[5] If breathing has stopped, provide artificial
respiration, but do not use mouth-to-mouth resuscitation.[9][10]

[¢]

Get emergency medical help immediately.[9]

¢ Skin Contact:

o

Immediately remove all contaminated clothing.[5][9]

[¢]

Wash the affected area with soap and plenty of water for at least 30 minutes.[5]

[¢]

Dermal burns may be treated with calcium gluconate gel.[5]

[e]

Seek immediate medical attention.[5]

e Eye Contact:

o Immediately flush eyes with running water for at least 30 minutes, holding eyelids open.[5]

o Remove contact lenses if present and easy to do so.[9]

o Seek immediate medical attention.[5][9]

 Ingestion: While not a primary route of exposure for a gas, it is possible.[5]
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[e]

Rinse the mouth with water.[1][9]

(¢]

Do NOT induce vomiting.[1][9]

[¢]

Never give anything by mouth to an unconscious person.[9]

[¢]

Call a physician or Poison Control Center immediately.[5][9]

Gas Leak Emergency Workflow

In the event of a leak, follow a clear, systematic procedure to ensure personnel safety and
contain the release.
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Potential PF3 Leak Detected
(Alarm / Odor)

mmediate Action

Evacuate Immediate Area
Keep Upwind

;

Alert Personnel & Emergency Services
(Activate Alarm)

Assess Situation (from a safe distance)
Isolate Leak if Safe to Do So

Minor Leak Major Leak / Unknown

Emergency Entry
(Only by Trained Personnel with SCBA)

Increase Ventilation
(If safe and possible)

Stop the Leak
(e.g., close valve)

Secure Area & Monitor Air Quality

Decontaminate & Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a phosphorus trifluoride gas leak.
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Disposal Plan

Do not attempt to dispose of residual or unused quantities of phosphorus trifluoride yourself.

[5]

o Primary Disposal Method: The standard and safest procedure is to return the gas cylinder to
the supplier.[5]

o Container Preparation: Ensure the shipping container is properly labeled, with any valve
outlet plugs or caps secured and the valve protection cap in place.[5]

¢ Regulatory Guidance: For more detailed guidance on the disposal of gases, refer to the
Compressed Gas Association (CGA) Pamphlet P-63.[2]

hvsical and Chemical :

Property Value Citations
Chemical Formula PFs [71[8]
Appearance Colorless Gas [1][8]
Odor Odorless [L1I51[7]
Molecular Weight 87.97 g/mol [3][11]
Boiling Point -101.5°C/-150.7 °F [1][5]
Melting Point -151.5 °C / -240.7 °F [1][11]
Vapor Density 3.91g/L [7]
Solubility in Water Reacts slowly (hydrolyzes) [718]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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